Cas no 1148044-26-1 (1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate
• CAS No: 1148044-26-1
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 835712
• PubChem ID: 70700838
• Update Time: 2025-10-29

1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl 2-(3-methylbut-2-enyl)azetidine-1,2-dicarboxylate
• 1-tert-butyl 2-Methyl 2-(3-Methylbut-2-enyl)azetidine-1,2-dicarboxylate
• 1148044-26-1
• SB51717
• CS-0005777
• 1-tert-Butyl2-methyl2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate
• 1-(tert-butyl) 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate
• DTXSID90743631

• Inchi： 1S/C15H25NO4/c1-11(2)7-8-15(12(17)19-6)9-10-16(15)13(18)20-14(3,4)5/h7H,8-10H2,1-6H3
• InChI Key： KPFHNMOVCKQGLX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC1(C(=O)OC)C/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate

Comprehensive Guide to 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate (CAS No. 1148044-26-1)

1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate (CAS No. 1148044-26-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the azetidine class, featuring a unique structure with tert-butyl and methyl ester groups, as well as a prenyl (3-methylbut-2-en-1-yl) side chain. Its molecular formula is C₁₆H₂₅NO₄, and it is valued for its versatility in drug discovery and organic transformations.

The compound 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate is particularly significant in the synthesis of bioactive molecules, including protease inhibitors and enzyme modulators. Researchers often explore its potential in medicinal chemistry due to its ability to act as a building block for complex heterocycles. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as computational models increasingly predict their utility in targeting specific biological pathways.

One of the key advantages of 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate is its stability under various reaction conditions, making it suitable for multi-step synthesis. The tert-butyl ester group provides steric protection, while the prenyl moiety offers opportunities for further functionalization, such as cyclization or cross-coupling reactions. These properties align with the growing demand for sustainable chemistry and atom-efficient processes in the pharmaceutical industry.

In the context of green chemistry, this compound has been investigated for its compatibility with catalytic methods, including palladium-catalyzed reactions and photoredox transformations. Such applications are frequently searched in academic and industrial databases, reflecting the broader interest in eco-friendly synthesis techniques. Additionally, its role in peptidomimetics—a hot topic in drug design—makes it a valuable tool for researchers developing novel therapeutics.

The global market for 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate is expanding, driven by increased R&D investments in small-molecule drugs and bioconjugation technologies. Suppliers often highlight its high purity (>98%) and availability in both research and bulk quantities. For laboratories focusing on high-throughput screening or fragment-based drug design, this compound serves as a critical intermediate.

Safety and handling of 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate follow standard organic laboratory protocols. While not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its integrity. Researchers frequently inquire about its solubility (e.g., in DMSO or dichloromethane) and spectroscopic data (NMR, MS), which are readily available from manufacturers.

Future applications of 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate may include its use in click chemistry and bioorthogonal reactions, areas gaining traction in bioconjugation and diagnostics. As the demand for precision medicine grows, so does the need for structurally diverse intermediates like this compound. Its compatibility with automated synthesis platforms also positions it as a candidate for next-generation drug development workflows.

In summary, 1-tert-Butyl 2-methyl 2-(3-methylbut-2-en-1-yl)azetidine-1,2-dicarboxylate (CAS No. 1148044-26-1) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from pharmaceutical intermediates to catalysis research, aligning with industry trends toward innovation and sustainability. For researchers seeking reliable synthetic tools, this compound offers both versatility and performance.